Oral Bioavailability: Benfotiamine Achieves 11.5-Fold Higher Plasma Thiamine Exposure Than Thiamine Hydrochloride
In a direct randomized crossover study in healthy human volunteers (n=20), oral administration of 300 mg benfotiamine produced a relative bioavailability of thiamine in plasma of 1147.3 ± 490.3% compared to 220 mg oral thiamine hydrochloride [1]. This represents an approximately 11.5-fold increase in systemic thiamine exposure. Maximum plasma thiamine levels are approximately 5-fold higher after benfotiamine administration [2]. The enhanced bioavailability stems from benfotiamine's ability to bypass the saturable, carrier-mediated intestinal transport system that limits water-soluble thiamine absorption [3].
| Evidence Dimension | Relative oral bioavailability of plasma thiamine |
|---|---|
| Target Compound Data | 1147.3 ± 490.3% (relative to thiamine HCl) |
| Comparator Or Baseline | Thiamine hydrochloride: 100% (reference) |
| Quantified Difference | 11.5-fold higher systemic exposure |
| Conditions | Randomized crossover study; 300 mg benfotiamine vs. 220 mg thiamine HCl oral single dose; healthy Chinese male volunteers |
Why This Matters
For applications requiring sustained, high systemic thiamine levels (e.g., diabetic complications, peripheral neuropathies), benfotiamine provides dramatically superior oral bioavailability, potentially reducing dosing frequency and improving therapeutic consistency.
- [1] Xie F, Cheng Z, Li S, Liu X, Guo X, Yu P, Gu Z. Pharmacokinetic study of benfotiamine and the bioavailability assessment compared to thiamine hydrochloride. J Clin Pharmacol. 2014;54:688-695. doi:10.1002/jcph.261. View Source
- [2] Loew D. Pharmacokinetics of thiamine derivatives especially of benfotiamine. Int J Clin Pharmacol Ther. 1996 Feb;34(2):47-50. PMID: 8929745. View Source
- [3] Bettendorff L. Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases. Int J Mol Sci. 2023;24(14):11296. View Source
